Cas no 1552886-81-3 (5-Bromo-1-(butan-2-yl)-1h-pyrazole)

• Product Name: 5-Bromo-1-(butan-2-yl)-1h-pyrazole
• CAS No: 1552886-81-3
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 5738998
• PubChem ID: 83240194
• Update Time: 2025-11-04

5-Bromo-1-(butan-2-yl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-1-(BUTAN-2-YL)-1H-PYRAZOLE
• AKOS021562453
• EN300-1614232
• 1552886-81-3
• 1H-Pyrazole, 5-bromo-1-(1-methylpropyl)-
• 5-Bromo-1-(butan-2-yl)-1h-pyrazole

• Inchi： 1S/C7H11BrN2/c1-3-6(2)10-7(8)4-5-9-10/h4-6H,3H2,1-2H3
• InChI Key： DSCUTNWGFCADCX-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1C(C)CC

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 232.2±13.0 °C(Predicted)
• pka: 1.05±0.10(Predicted)

Additional information on 5-Bromo-1-(butan-2-yl)-1h-pyrazole

Introduction to 5-Bromo-1-(butan-2-yl)-1H-pyrazole (CAS No. 1552886-81-3)

5-Bromo-1-(butan-2-yl)-1H-pyrazole (CAS No. 1552886-81-3) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This heterocyclic compound, featuring a bromine substituent and a butyl chain, has garnered attention due to its potential applications in drug discovery and material science. The molecular structure of 5-Bromo-1-(butan-2-yl)-1H-pyrazole consists of a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms, further modified by a bromine atom at the 5-position and a butan-2-yl group at the 1-position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry.

The synthesis of 5-Bromo-1-(butan-2-yl)-1H-pyrazole involves multi-step organic reactions, typically starting from commercially available precursors such as pyrazole and bromobutane derivatives. The introduction of the bromine atom at the 5-position enhances the electrophilic nature of the pyrazole ring, facilitating further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, which are often required in the development of novel pharmaceuticals.

One of the most compelling aspects of 5-Bromo-1-(butan-2-yl)-1H-pyrazole is its role as a key intermediate in medicinal chemistry. The pyrazole scaffold is widely recognized for its biological activity, with numerous derivatives exhibiting pharmacological properties ranging from anti-inflammatory to antiviral effects. The presence of the bromine atom allows for further derivatization, enabling researchers to fine-tune the compound's interactions with biological targets. Recent studies have highlighted the potential of 5-Bromo-1-(butan-2-yl)-1H-pyrazole in developing small-molecule inhibitors targeting enzymes involved in cancer pathways. For instance, modifications at the butan-2-yl group have been explored to enhance binding affinity to specific protein kinases, which are crucial in tumor growth and progression.

The butan-2-yl side chain in 5-Bromo-1-(butan-2-yl)-1H-pyrazole also contributes to its versatility, influencing both solubility and metabolic stability. This feature is particularly important in drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy. Computational modeling studies have demonstrated that subtle changes in the butyl chain can significantly alter the compound's pharmacokinetic behavior, providing valuable insights for rational drug design.

In addition to its pharmaceutical applications, 5-Bromo-1-(butan-2-yl)-1H-pyrazole has shown promise in material science research. The pyrazole ring's electronic properties make it an attractive component in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. Researchers have investigated derivatives of this compound for their ability to enhance charge transport properties in organic semiconductors. The bromine substituent further aids in post-synthetic modifications, allowing for the integration of additional functional groups that can improve device performance.

The latest advancements in synthetic methodologies have also expanded the utility of 5-Bromo-1-(butan-2-yl)-1H-pyrazole. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have enabled more efficient and scalable synthesis routes. These innovations have not only reduced production costs but also opened new avenues for exploring its derivatives' biological activities. For example, recent work has focused on synthesizing analogs of 5-Bromo-1-(butan-2-yl)-1H-pyrazole with modified substitution patterns to investigate their effects on enzyme inhibition and receptor binding.

The compound's stability under various conditions has also been a subject of interest. Studies have evaluated its behavior under thermal stress and during storage, providing data crucial for industrial-scale production and application. The results indicate that proper handling and storage conditions can significantly prolong its shelf life while maintaining its chemical integrity.

Ethical considerations are paramount when handling 5-Bromo-1-(butan-2-yl)-1H-pyrazole, necessitating adherence to laboratory safety protocols and environmental regulations. While it does not fall under hazardous or controlled substance categories, proper precautions must be taken to prevent accidental exposure and ensure safe disposal practices.

In conclusion,5-Bromo(Butan(II)-2-yloxy)pyrazolium bromide) (CAS No: 1552886_81_3) stands out as a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it indispensable for researchers seeking innovative solutions in drug discovery and advanced materials development.